Cas no 1461714-56-6 (2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline)

• Product Name: 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline
• CAS No: 1461714-56-6
• MF: C₁₃H₈Cl₂N₂S
• MW: 295.187019348145
• CID: 5170526
• PubChem ID: 75356229
• Update Time: 2025-08-02

2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-5-(6-chloro-2-benzothiazolyl)-
• 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline

• Inchi： 1S/C13H8Cl2N2S/c14-8-2-4-11-12(6-8)18-13(17-11)7-1-3-9(15)10(16)5-7/h1-6H,16H2
• InChI Key： PIQGTQZPDRVHJQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=NC3=CC=C(Cl)C=C3S2)=CC=C1Cl

Additional information on 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline

Recent Advances in the Study of 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline (CAS: 1461714-56-6)

The compound 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline (CAS: 1461714-56-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This benzothiazole derivative has emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents.

Recent studies have focused on the synthesis and biological evaluation of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline with improved yield and purity, which has facilitated further pharmacological investigations. The compound's structural characteristics, including the presence of both chloro and benzothiazole moieties, contribute to its interesting biological properties.

In antimicrobial research, this compound has shown potent activity against drug-resistant bacterial strains. A 2024 study demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 μg/mL. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, as revealed by molecular docking studies and enzyme inhibition assays.

Oncology research has revealed promising anticancer properties of 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline derivatives. Several research groups have reported significant antiproliferative activity against various cancer cell lines, particularly in breast and colon cancers. The compound's ability to induce apoptosis through mitochondrial pathways and inhibit key signaling proteins makes it a valuable lead compound for further development.

Recent structure-activity relationship (SAR) studies have identified key modifications that can enhance the compound's pharmacological profile while reducing potential toxicity. The introduction of various substituents at different positions of the benzothiazole ring has yielded derivatives with improved pharmacokinetic properties and target selectivity.

Pharmacokinetic studies published in early 2024 indicate that 2-chloro-5-(6-chloro-1,3-benzothiazol-2-yl)aniline exhibits favorable absorption and distribution characteristics, though further optimization of metabolic stability is needed. Advanced formulation approaches, including nanoparticle delivery systems, are currently being explored to enhance its bioavailability and tissue targeting.

The compound has also shown potential in other therapeutic areas, including neurodegenerative diseases and inflammatory conditions. Preliminary studies suggest neuroprotective effects in models of Parkinson's disease, possibly through modulation of oxidative stress pathways. These diverse biological activities highlight the versatility of this chemical scaffold in drug discovery.

Current research efforts are focusing on the development of more potent and selective analogs, as well as comprehensive toxicological evaluations to assess clinical potential. The compound's unique chemical structure continues to inspire novel synthetic strategies and biological investigations in the pharmaceutical industry.